Cas no 2877750-41-7 (N-[(4-methoxyphenyl)methyl]-N-methyl-4-(trifluoromethyl)-1,3-thiazol-2-amine)

• Product Name: N-[(4-methoxyphenyl)methyl]-N-methyl-4-(trifluoromethyl)-1,3-thiazol-2-amine
• CAS No: 2877750-41-7
• MF: C₁₃H₁₃F₃N₂OS
• MW: 302.315332174301
• CID: 5330980
• PubChem ID: 133382107
• Update Time: 2025-10-31

N-[(4-methoxyphenyl)methyl]-N-methyl-4-(trifluoromethyl)-1,3-thiazol-2-amine Chemical and Physical Properties

Names and Identifiers

• AKOS040861242
• N-[(4-methoxyphenyl)methyl]-N-methyl-4-(trifluoromethyl)-1,3-thiazol-2-amine
• 2877750-41-7
• F6739-6694
• N-[(4-Methoxyphenyl)methyl]-N-methyl-4-(trifluoromethyl)-2-thiazolamine

• Inchi： 1S/C13H13F3N2OS/c1-18(7-9-3-5-10(19-2)6-4-9)12-17-11(8-20-12)13(14,15)16/h3-6,8H,7H2,1-2H3
• InChI Key： SPVGDSLHFWRLSP-UHFFFAOYSA-N
• SMILES： S1C=C(C(F)(F)F)N=C1N(CC1=CC=C(OC)C=C1)C

Computed Properties

• Exact Mass: 302.07006870g/mol
• Monoisotopic Mass: 302.07006870g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 309
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 53.6Ų

Experimental Properties

• Density: 1.323±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 374.1±52.0 °C(Predicted)
• pka: 2.13±0.10(Predicted)

Additional information on N-[(4-methoxyphenyl)methyl]-N-methyl-4-(trifluoromethyl)-1,3-thiazol-2-amine

N-[(4-Methoxyphenyl)methyl]-N-methyl-4-(trifluoromethyl)-1,3-thiazol-2-amine: A Comprehensive Overview

The compound CAS No 2877750-41-7, also known as N-[(4-methoxyphenyl)methyl]-N-methyl-4-(trifluoromethyl)-1,3-thiazol-2-amine, is a complex organic molecule with a diverse range of applications in the chemical and pharmaceutical industries. This compound has garnered significant attention due to its unique structural properties and potential for use in advanced materials and drug development.

Recent studies have highlighted the importance of thiazole derivatives in various fields, including drug discovery and agrochemicals. The presence of the trifluoromethyl group in this compound contributes to its stability and bioavailability, making it a promising candidate for further research. Additionally, the methoxyphenyl group enhances its solubility and interaction with biological systems, which are critical factors in pharmacological applications.

In terms of synthesis, this compound is typically derived from a multi-step process involving nucleophilic substitution and coupling reactions. The incorporation of the methyl group at the nitrogen atom further stabilizes the molecule and enhances its reactivity in specific chemical environments. Researchers have explored various synthetic pathways to optimize the yield and purity of this compound, ensuring its suitability for large-scale production.

The structural versatility of this compound allows for modifications that can tailor its properties for specific applications. For instance, variations in the substituents on the thiazole ring can significantly impact its electronic characteristics and reactivity. This adaptability has led to its investigation in areas such as catalysis, where it has shown potential as a ligand in transition metal complexes.

In the pharmaceutical sector, this compound has been studied for its potential as an inhibitor of certain enzymes involved in disease pathways. Preclinical studies suggest that it may exhibit selective activity against target proteins, making it a valuable lead compound for drug development programs. Furthermore, its ability to penetrate cellular membranes efficiently could enhance its efficacy in treating various pathological conditions.

The environmental impact of this compound is another area of interest. Researchers have assessed its biodegradability and toxicity profiles to ensure that its use does not pose significant risks to ecosystems. These studies are crucial for regulatory compliance and responsible chemical management.

In conclusion, N-[(4-methoxyphenyl)methyl]-N-methyl-4-(trifluoromethyl)-1,3-thiazol-2-amine represents a versatile and innovative molecule with wide-ranging applications across multiple disciplines. Its unique chemical properties and promising research outcomes underscore its importance in advancing scientific knowledge and technological innovation.